Cas no 911030-32-5 (4-bromo-5-chlorothiophene-2-carbonitrile)

• Product Name: 4-bromo-5-chlorothiophene-2-carbonitrile
• CAS No: 911030-32-5
• MF: C₅HBrClNS
• MW: 222.490137815475
• MDL: MFCD32721424
• CID: 5612549
• PubChem ID: 59733664
• Update Time: 2025-05-23

4-bromo-5-chlorothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-3538419
• Z1801430124
• SCHEMBL950470
• BKXFEGNKFAVCQM-UHFFFAOYSA-N
• 4-bromo-5-chlorothiophene-2-carbonitrile
• 4-Bromo-5-chloro-thiophene-2-carbonitrile
• 911030-32-5

• MDL： MFCD32721424
• Inchi： 1S/C5HBrClNS/c6-4-1-3(2-8)9-5(4)7/h1H
• InChI Key： BKXFEGNKFAVCQM-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C#N)=C1)Cl

Computed Properties

• Exact Mass: 220.87016g/mol
• Monoisotopic Mass: 220.87016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 4-bromo-5-chlorothiophene-2-carbonitrile

4-Bromo-5-Chlorothiophene-2-Carbonitrile: A Comprehensive Overview

4-Bromo-5-chlorothiophene-2-carbonitrile, also known by its CAS number 911030-32-5, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiophene ring, which is a five-membered aromatic ring containing one sulfur atom. The substitution pattern of this molecule includes a bromine atom at the 4-position, a chlorine atom at the 5-position, and a cyano group (-CN) at the 2-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and potential applications.

The synthesis of 4-bromo-5-chlorothiophene-2-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. Recent studies have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under various conditions has also been extensively studied, with findings indicating that it exhibits good thermal stability up to 200°C and is resistant to hydrolysis under neutral conditions.

In terms of applications, 4-bromo-5-chlorothiophene-2-carbonitrile has shown promise in several areas. One of its most notable uses is as an intermediate in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and semiconducting polymers. The presence of electron-withdrawing groups like bromine and chlorine enhances the electron-deficient nature of the thiophene ring, making it an ideal building block for constructing π-conjugated systems. Recent research has demonstrated that incorporating this compound into polymer backbones can significantly improve charge transport properties, leading to enhanced device performance.

Another area where 4-bromo-5-chlorothiophene-2-carbonitrile has found utility is in medicinal chemistry. The compound's unique electronic properties make it a valuable tool for designing bioactive molecules with specific pharmacological profiles. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. Researchers are actively exploring its ability to modulate key cellular pathways, which could pave the way for novel therapeutic agents.

The environmental impact of 4-bromo-5-chlorothiophene-2-carbonitrile has also been a topic of interest. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. Findings suggest that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental conditions warrants further investigation. Regulatory agencies are increasingly focusing on ensuring that industrial applications of this compound adhere to strict environmental standards.

In conclusion, 4-bromo-5-chlorothiophene-2-carbonitrile (CAS No: 911030-32-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an even more significant role in shaping future innovations in materials science and medicine.